Cas no 1798516-96-7 (4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine)

4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a piperazine and triazole moiety. Its structural complexity enables potential applications in medicinal chemistry, particularly as a pharmacophore in kinase inhibitors or antimicrobial agents. The 2-chlorophenylsulfonyl group enhances binding affinity, while the triazole ring contributes to metabolic stability. This compound exhibits favorable physicochemical properties, including moderate solubility and lipophilicity, making it suitable for further derivatization in drug discovery. Its well-defined synthetic pathway allows for scalable production with high purity, supporting research in targeted therapeutic development.
4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine structure
1798516-96-7 structure
Product Name:4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine
CAS No:1798516-96-7
MF:C16H16ClN7O2S
MW:405.861939430237
CID:5375214
Update Time:2025-05-21

4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine
    • Inchi: 1S/C16H16ClN7O2S/c17-13-3-1-2-4-14(13)27(25,26)23-7-5-22(6-8-23)15-9-16(20-11-19-15)24-12-18-10-21-24/h1-4,9-12H,5-8H2
    • InChI Key: ZFNKUGBNWOPXSB-UHFFFAOYSA-N
    • SMILES: C1=NC(N2C=NC=N2)=CC(N2CCN(S(C3=CC=CC=C3Cl)(=O)=O)CC2)=N1

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 679.0±65.0 °C(Predicted)
  • pka: 2.22±0.37(Predicted)

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Additional information on 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine

Comprehensive Overview of 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine (CAS No. 1798516-96-7)

4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine (CAS 1798516-96-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrimidine core with 1,2,4-triazole and piperazine moieties, making it a versatile candidate for various applications. Its CAS number 1798516-96-7 serves as a critical identifier for researchers and suppliers in the chemical industry.

The compound's molecular formula and weight, along with its sulfonyl and chlorophenyl functional groups, contribute to its distinct chemical properties. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapeutics and inflammatory diseases. The presence of the 1,2,4-triazole ring enhances its bioactivity, while the piperazine moiety improves solubility—a key consideration in drug development. These characteristics make 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for small molecule inhibitors like CAS 1798516-96-7 has surged, driven by advancements in targeted therapy and precision medicine. The compound's mechanism of action, particularly its potential to modulate specific enzyme pathways, aligns with current trends in personalized healthcare. Pharmaceutical companies are increasingly interested in its scaffold for developing novel therapeutic agents, especially in oncology and immunology.

The synthesis of 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine involves multi-step organic reactions, with careful optimization required to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control. Researchers emphasize the importance of structural characterization to ensure batch-to-batch consistency, particularly when the compound is used in biological assays or drug discovery programs.

Beyond pharmaceuticals, CAS 1798516-96-7 has shown promise in agrochemical research. Its heterocyclic architecture exhibits potential as a pesticide intermediate, with studies investigating its efficacy against various plant pathogens. The 2-chlorophenyl group in particular may contribute to its bioactivity in this context, though further field trials are necessary to validate these applications.

The market for 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine reflects broader trends in fine chemicals and research compounds. With the growing emphasis on structure-activity relationships in drug design, suppliers of CAS 1798516-96-7 have reported increased inquiries from both academic institutions and biotech firms. Proper storage conditions—typically room temperature in a dry environment—are crucial to maintain the compound's stability over time.

Recent publications have highlighted the compound's potential in addressing drug-resistant conditions, a pressing concern in modern medicine. Its multi-target capability makes it particularly interesting for combating complex diseases where single-target therapies often fail. This aligns with current searches for "next-generation therapeutics" and "multi-functional drug candidates" in scientific databases.

For researchers working with 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine, safety data sheets provide essential handling information. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical substance. The compound's physicochemical properties, including solubility profiles and stability under various pH conditions, are important considerations for experimental design.

The future outlook for CAS 1798516-96-7 appears promising, with several patent applications referencing its molecular framework. As the scientific community continues to explore structure-based drug design, compounds featuring triazole-pyrimidine hybrids like this one are likely to remain at the forefront of innovative therapeutic development. Ongoing research may uncover additional applications in areas such as neurological disorders or metabolic diseases.

In conclusion, 4-[4-[(2-Chlorophenyl)sulfonyl]-1-piperazinyl]-6-(1H-1,2,4-triazol-1-yl)pyrimidine represents an important chemical entity with diverse potential across multiple scientific disciplines. Its unique structural features and biological activity profile make it a valuable compound for researchers investigating new solutions in healthcare and agriculture. As studies progress, we anticipate more detailed insights into its mechanisms and optimized applications in various fields.

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